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Compound of Interest

Compound Name: 2-Chlorobenzoyl chloride

Cat. No.: B152544 Get Quote

An In-depth Technical Guide to 2-Chlorobenzoyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorobenzoyl chloride (CAS

No: 609-65-4), a pivotal chemical intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyes. This document details its chemical and physical properties,

molecular structure, and provides detailed experimental protocols for its synthesis and

application in organic reactions.

Core Chemical Information
2-Chlorobenzoyl chloride, also known as o-Chlorobenzoyl chloride, is an acyl chloride

characterized by a benzoyl chloride structure with a chlorine substituent at the ortho (2-)

position.[1][2] Its high reactivity, typical of acid halides, makes it a versatile reagent in organic

synthesis.[1] It is soluble in common organic solvents like ether and acetone but decomposes

in the presence of water.[1]

Physicochemical and Identification Data
The following table summarizes the key quantitative data and identifiers for 2-Chlorobenzoyl
chloride.
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Property Value Citations

CAS Number 609-65-4 [3][4]

Molecular Formula C₇H₄Cl₂O [1][4]

Molecular Weight 175.01 g/mol [3][4]

Appearance
Clear, colorless to very slightly

yellow liquid
[5][6]

Melting Point -4 to -3 °C [3]

Boiling Point 238 °C (lit.) [3]

Density 1.382 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.572 (lit.) [3]

IUPAC Name 2-chlorobenzoyl chloride [2]

SMILES C1=CC=C(C(=C1)C(=O)Cl)Cl [1]

InChI Key
ONIKNECPXCLUHT-

UHFFFAOYSA-N
[1][3]

Molecular Structure
The structure of 2-Chlorobenzoyl chloride consists of a benzene ring substituted with a

chlorocarbonyl group and a chlorine atom on adjacent carbon atoms.
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Reaction Setup

Reaction

Product Isolation

Charge flask with
2-Chlorobenzaldehyde and PCl₅

Heat mixture to 160°C

Introduce Cl₂ gas via sparge tube
(6 hours)

Monitor conversion by GC

Cool reaction mixture

Purify by vacuum distillation
(135-140°C @ 16 mmHg)

2-Chlorobenzoyl Chloride
(93% Yield, 98.5% Purity)

 

Dissolve 2-hydroxyacetophenone
in anhydrous pyridine

Cool solution to 0°C

Add 2-chlorobenzoyl chloride
dropwise over 15 min

Stir at room temp
for 2 hours

Pour into ice/HCl solution
to precipitate product

Collect solid by
vacuum filtration

Wash with cold water
and cold methanol

Recrystallize from
methanol or ethanol/water

Pure 2-Acetylphenyl
2-Chlorobenzoate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b152544?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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